Cas no 2565807-76-1 (2-Oxaspiro[3.3]heptan-6-amine, N-(1-methylethyl)-)

• Product Name: 2-Oxaspiro[3.3]heptan-6-amine, N-(1-methylethyl)-
• CAS No: 2565807-76-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD32670634
• CID: 5109323
• PubChem ID: 146026789
• Update Time: 2026-03-03

2-Oxaspiro[3.3]heptan-6-amine, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[3.3]heptan-6-amine, N-(1-methylethyl)-
• N-isopropyl-2-oxaspiro[3.3]heptan-6-amine
• MFCD32670634
• N-propan-2-yl-2-oxaspiro[3.3]heptan-6-amine
• 2565807-76-1
• CS-0310044
• SCHEMBL24982290
• D79373
• PS-18451
• SY323111

• MDL： MFCD32670634
• Inchi： 1S/C9H17NO/c1-7(2)10-8-3-9(4-8)5-11-6-9/h7-8,10H,3-6H2,1-2H3
• InChI Key： XUUBFRNFVAQVNX-UHFFFAOYSA-N
• SMILES： C1C2(CC(NC(C)C)C2)CO1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 2-Oxaspiro[3.3]heptan-6-amine, N-(1-methylethyl)-

Research Brief on 2-Oxaspiro[3.3]heptan-6-amine, N-(1-methylethyl)- (CAS: 2565807-76-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-Oxaspiro[3.3]heptan-6-amine, N-(1-methylethyl)- (CAS: 2565807-76-1) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This spirocyclic amine derivative has attracted significant attention due to its unique structural features that combine rigidity with synthetic versatility, making it particularly valuable for the development of novel bioactive molecules. Recent studies have explored its potential as a building block for small molecule therapeutics targeting various disease pathways.

Structural analysis reveals that the 2-oxaspiro[3.3]heptane core provides a constrained three-dimensional geometry that can enhance binding selectivity while maintaining favorable physicochemical properties. The isopropylamine substitution at the 6-position offers opportunities for further derivatization and optimization of pharmacokinetic properties. Several research groups have reported synthetic routes to this compound, with recent improvements yielding higher purity and scalability for pharmaceutical applications.

In recent pharmacological studies, derivatives of 2565807-76-1 have shown promising activity as modulators of central nervous system targets. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its incorporation into potent and selective serotonin receptor ligands with improved blood-brain barrier penetration compared to traditional aromatic scaffolds. The spirocyclic structure appears to reduce off-target interactions while maintaining high affinity for the intended biological target.

Ongoing research has expanded the application of this scaffold to other therapeutic areas. A 2024 study published in ACS Chemical Biology reported its use in developing covalent inhibitors of protein-protein interactions, where the rigid structure helps position reactive groups for selective modification of cysteine residues. The compound's stability under physiological conditions makes it particularly suitable for such applications.

From a drug development perspective, metabolic studies indicate that 2-Oxaspiro[3.3]heptan-6-amine derivatives generally exhibit favorable ADME profiles, with the spirocyclic structure conferring resistance to oxidative metabolism while maintaining sufficient aqueous solubility. Recent formulation studies have explored its use in both oral and parenteral dosage forms, with promising stability data supporting further clinical development.

The synthetic accessibility of 2565807-76-1 has been significantly improved through recent methodological advances. A 2024 Nature Communications paper described a novel asymmetric synthesis route that enables kilogram-scale production with excellent enantiomeric purity, addressing previous challenges in manufacturing. This development has facilitated more extensive structure-activity relationship studies across multiple therapeutic programs.

Looking forward, the unique properties of this scaffold suggest continued potential for innovation in drug discovery. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and other bifunctional molecules, where its rigid structure may help optimize spatial relationships between binding domains. The compound's versatility and demonstrated biological relevance position it as an important tool in modern medicinal chemistry.